Cas no 643069-85-6 ((1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide)
643069-85-6 structure
Product Name:(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide
CAS No:643069-85-6
MF:C7H13FN2O
MW:160.189325094223
CID:961232
PubChem ID:71439264
Update Time:2025-04-19
(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxamide, 4-amino-3-fluoro-, (1R,3S,4R)- (9CI)
- 643069-85-6
- (1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide
-
- Inchi: 1S/C7H13FN2O/c8-5-3-4(7(10)11)1-2-6(5)9/h4-6H,1-3,9H2,(H2,10,11)
- InChI Key: PJGHLDIPRQYAIH-UHFFFAOYSA-N
- SMILES: FC1CC(C(N)=O)CCC1N
Computed Properties
- Exact Mass: 160.10119120g/mol
- Monoisotopic Mass: 160.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 69.1Ų
(1R,3S,4R)-4-Amino-3-fluorocyclohexanecarboxamide Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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